Cas no 157239-52-6 (Benzeneacetic acid, a-methyl-, propyl ester, (aR)-)

• Product Name: Benzeneacetic acid, a-methyl-, propyl ester, (aR)-
• CAS No: 157239-52-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 107720
• PubChem ID: 14926551
• Update Time: 2025-04-18

Benzeneacetic acid, a-methyl-, propyl ester, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, propyl ester, (aR)-
• PROPYL-α-PHENYLPROPIONATE
• PROPYL-ALPHA-PHENYLPROPIONATE
• propyl (2R)-2-phenylpropanoate
• 157239-52-6
• (R)-2-Phenylpropionic acid propyl ester

• Inchi： 1S/C12H16O2/c1-3-9-14-12(13)10(2)11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3/t10-/m1/s1
• InChI Key： UTCZKUBBYSOMTC-SNVBAGLBSA-N
• SMILES： O(CCC)C([C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.74330